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Compound of Interest

Compound Name: Enalaprilmaleate

Cat. No.: B16365094

Get Quote

This guide provides a comprehensive comparison of the bioequivalence of two different oral

formulations of Enalapril maleate, an angiotensin-converting enzyme (ACE) inhibitor widely

used in the management of hypertension and heart failure. Enalapril is a prodrug that is

hydrolyzed in the liver to its active metabolite, enalaprilat, which exerts the therapeutic effect.[1]

Bioequivalence studies are essential to ensure that generic formulations of a drug are

therapeutically equivalent to the reference product.

This comparison is intended for researchers, scientists, and drug development professionals,

offering a detailed overview of the pharmacokinetic profiles and the methodologies used to

assess bioequivalence.

Comparative Pharmacokinetic Data
The bioequivalence of two Enalapril maleate formulations is primarily determined by comparing

their key pharmacokinetic parameters. These studies are typically conducted in healthy adult

volunteers under controlled conditions. The following tables summarize the pharmacokinetic

data for Enalapril and its active metabolite, Enalaprilat, from a representative bioequivalence

study.
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Parameter
Test Formulation
(Mean ± SD)

Reference
Formulation (Mean
± SD)

90% Confidence
Interval

Cmax (ng/mL) 313.5 ± 139.6 310.1 ± 186.6

(Data not consistently

reported across all

studies)

AUC(0-∞) (ng·h/mL) 450.0 ± 199.5 479.6 ± 215.6

(Data not consistently

reported across all

studies)

Tmax (h) 1.06 ± 0.30 1.13 ± 0.22

(Data not consistently

reported across all

studies)

t½ (h) 1.6 ± 1.5 1.3 ± 1.0

(Data not consistently

reported across all

studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose

of each formulation.[2]
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Parameter
Test Formulation
(Mean ± SD)

Reference
Formulation (Mean
± SD)

90% Confidence
Interval

Cmax (ng/mL) 54.8 ± 29.5 57.2 ± 29.0

(Data not consistently

reported across all

studies)

AUC(0-∞) (ng·h/mL) 266.9 ± 122.7 255.9 ± 121.8

(Data not consistently

reported across all

studies)

Tmax (h) 4.6 ± 1.6 4.3 ± 1.45

(Data not consistently

reported across all

studies)

t½ (h) 4.5 ± 2.9 3.5 ± 2.5

(Data not consistently

reported across all

studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose

of each formulation.[2]

In the presented studies, the 90% confidence intervals for the ratios of Cmax, AUCt, and

AUC0-∞ for both enalapril and enalaprilat fell within the predefined bioequivalence range,

leading to the conclusion that the two formulations are bioequivalent.[3]

Experimental Protocols
The following section details the typical methodologies employed in bioequivalence studies of

Enalapril maleate formulations.

Study Design
Bioequivalence studies for Enalapril maleate are typically conducted as single-dose, two-

treatment, two-period, crossover, randomized studies in healthy adult volunteers.[1][4] A

washout period of at least one week is maintained between the two study periods.[3][4]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/7758967_Pharmacokinetics_and_pharmacodynamics_profiles_of_enalapril_maleate_in_healthy_volunteers_following_determination_of_enalapril_and_enalaprilat_by_two_specific_enzyme_immunoassays
https://pmc.ncbi.nlm.nih.gov/articles/PMC4052970/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Bioequivalence_Studies_of_Enalapril_Formulations.pdf
https://www.tandfonline.com/doi/abs/10.1081/CI-200040818
https://pmc.ncbi.nlm.nih.gov/articles/PMC4052970/
https://www.tandfonline.com/doi/abs/10.1081/CI-200040818
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subject Population
Healthy male and non-pregnant, non-lactating female volunteers are recruited for these

studies.[5] The number of subjects is typically between 18 and 24.[3][4][6]

Dosing and Administration
Under fasting conditions, subjects are administered a single oral dose (e.g., 20 mg) of either

the test or reference Enalapril maleate formulation with a standardized volume of water.[3][7]

Blood Sampling
Venous blood samples are collected at predetermined time points before and after drug

administration over a 24-hour period.[4][6] Plasma is separated from the blood samples for the

quantification of Enalapril and Enalaprilat.[4]

Bioanalytical Method
The concentrations of Enalapril and its active metabolite, Enalaprilat, in plasma are determined

using a validated high-performance liquid chromatography with tandem mass spectrometry

(LC-MS/MS) method.[8] This method offers high sensitivity and specificity for the simultaneous

quantification of both analytes.[9] The bioanalytical method is validated according to regulatory

guidelines, such as those from the FDA and EMA.[8]

Experimental Workflow
The following diagram illustrates the typical workflow of a crossover bioequivalence study for

Enalapril maleate.
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Caption: Typical workflow of a crossover bioequivalence study for Enalapril.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b16365094/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-bioequivalence-of-two-enalapril-maleate-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway
The therapeutic effect of Enalapril is mediated through the inhibition of the Angiotensin-

Converting Enzyme (ACE). The following diagram illustrates the metabolic activation of

Enalapril and its mechanism of action within the Renin-Angiotensin-Aldosterone System

(RAAS).
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Caption: Metabolic activation of Enalapril and its mechanism of action.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b16365094/docs?utm_src=pdf-body-img#a-comparative-guide-to-the-bioequivalence-of-two-enalapril-maleate-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. researchgate.net [researchgate.net]

3. Bioequivalence study of two formulations of enalapril, at a single oral dose of 20 mg
(tablets): A randomized, two-way, open-label, crossover study in healthy volunteers - PMC
[pmc.ncbi.nlm.nih.gov]

4. tandfonline.com [tandfonline.com]

5. accessdata.fda.gov [accessdata.fda.gov]

6. Bioequivalence study of two enalapril maleate tablet formulations in healthy male
volunteers. Pharmacokinetic versus pharmacodynamic approach - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. scispace.com [scispace.com]

8. dovepress.com [dovepress.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comparative Guide to the Bioequivalence of Two
Enalapril Maleate Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16365094/docs#a-comparative-guide-to-the-
bioequivalence-of-two-enalapril-maleate-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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